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Compound of Interest

2-Chloroethanamine-
d4hydrochloride

Cat. No.: B1146207

Compound Name:

This guide provides critical safety, handling, and disposal information for 2-Chloroethanamine-
d4 hydrochloride, tailored for researchers, scientists, and professionals in drug development.
Adherence to these protocols is vital for ensuring a safe laboratory environment.

Chemical Profile:

Property Value

Chemical Name 2-Chloroethanamine-d4 hydrochloride
Synonyms 2-aminoethyl-d4 chloride hydrochloride
CAS Number 172333-26-5

Molecular Formula C2HsDaN-HCI

Corrosive, Causes severe skin burns and eye

Hazards damage, Suspected of causing genetic defects.

[1112](31[4]

Personal Protective Equipment (PPE)

The primary defense against exposure is the correct and consistent use of Personal Protective
Equipment. The following PPE is mandatory when handling 2-Chloroethanamine-d4
hydrochloride.
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e e Standard Compliance
PPE Category Specification
(Example)

Tightly fitting safety goggles
Eye Protection g y g Y 9099 EN 166 (EU) or NIOSH (US)
with side-shields.[1]

Chemical-impermeable gloves
Hand Protection (e.g., nitrile, neoprene). Gloves  EN 374

must be inspected before use.

Fire/flame resistant and
Body Protection impervious clothing, such as a -

lab coat or disposable gown.[1]

To be used in a well-ventilated
area. If exposure limits are
) ) exceeded or irritation is
Respiratory Protection ] NIOSH (US) or EN 149 (EV)
experienced, a full-face
respirator with an appropriate

cartridge is necessary.[1]

Operational Plan: Step-by-Step Handling Protocol

This section details the procedural steps for the safe handling of 2-Chloroethanamine-d4
hydrochloride from receipt to use.

1. Preparation and Engineering Controls:

e Ventilation: All handling of 2-Chloroethanamine-d4 hydrochloride must be conducted in a
well-ventilated area, preferably within a certified chemical fume hood.[1]

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and in close proximity to the workstation.[5][6]

+ Pre-Handling Check: Before starting, ensure all required PPE is available and in good
condition. Inspect gloves for any signs of damage or degradation.

2. Handling Procedures:
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» Dispensing: When weighing or transferring the solid, avoid the formation of dust and
aerosols.[1][5] Use non-sparking tools to prevent potential ignition sources.[1][5]

» Contact Avoidance: Avoid all direct contact with the skin and eyes.[1][3] In the event of
accidental contact, immediately follow the first-aid measures outlined below.

» Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands
thoroughly with soap and water after handling and before leaving the laboratory.[3][4]

3. Storage:
« Conditions: Store in a cool, dry, and well-ventilated location.[1]

o Container: Keep the container tightly closed and store in a locked area to restrict access.[1]

[2]

o Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents
and strong bases.[5][6]

First Aid Measures:
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation . o ) ] )
artificial respiration and seek immediate medical

attention.[1]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ) )
water for at least 15 minutes. Seek immediate

medical attention.[1][2]

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy
Eye Contact ] o ]

to do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[1]

Rinse mouth with water. Do NOT induce

Ingestion vomiting.[1] Seek immediate medical attention.

[2]

Disposal Plan

The disposal of 2-Chloroethanamine-d4 hydrochloride and its contaminated materials must be
handled as hazardous waste.

[EEN

. Waste Segregation:

Solid Waste: Any unused product, contaminated spatulas, or weigh boats should be

collected in a clearly labeled, sealed container for hazardous solid waste.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials
should be collected in a designated, labeled hazardous waste container.[5]

2. Disposal Procedure:

Regulatory Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations for hazardous chemical waste.[1][4]
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» Licensed Disposal: Entrust the disposal to a licensed and qualified hazardous waste disposal

company.

e Environmental Precaution: Do not dispose of the chemical down the drain or into the

environment.[1]

Experimental Workflow Diagram

The following diagram outlines the logical flow for safely handling 2-Chloroethanamine-d4

hydrochloride in a laboratory setting.
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Caption: Workflow for the safe handling of 2-Chloroethanamine-d4 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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